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Cat. No.: B15364599

An In-depth Technical Guide to the Core Preliminary Research Applications of KMG-104

For Researchers, Scientists, and Drug Development Professionals

Introduction

KMG-104 is a highly selective fluorescent probe designed for the detection and imaging of
magnesium ions (Mg?*) within the cytoplasm of living cells.[1][2] Its development has provided
researchers with a valuable tool to investigate the crucial roles of Mg?* in a multitude of cellular
functions.[3][4][5] Unlike many other ion indicators, KMG-104 exhibits desirable properties such
as a significant fluorescence increase upon binding to Mg?* and excitability by the common 488
nm argon laser line, making it well-suited for confocal laser scanning microscopy.[1][2] This
guide provides a comprehensive overview of the technical specifications, experimental
protocols, and key research applications of KMG-104.

Core Mechanism of Action

KMG-104's function is based on a photoinduced electron transfer (PET) mechanism. In its
unbound state, the probe exhibits low fluorescence. Upon binding to Mg?*, the PET process is
suppressed, leading to a substantial increase in fluorescence intensity. This "off-on" fluorescent
response allows for the sensitive detection of changes in intracellular Mg?* concentrations.[2]
The probe's molecular design ensures high selectivity for Mg2*+ over other biologically relevant
cations like sodium (Nat), potassium (K*), and calcium (Ca2+).[1][2]
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:

3. Incubate Cells with KMG-104-AM
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4. Wash to Remove Extracellular Probe
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5. Confocal Fluorescence Microscopy
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6. Analyze Mg2* Dynamics
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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